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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413 Get Quote

Essential guidance for researchers, scientists, and drug development professionals on the safe

handling and disposal of 15-Hydroxypentadecanoic acid, ensuring laboratory safety and

operational integrity.

This document provides crucial safety and logistical information for the proper management of

15-Hydroxypentadecanoic acid in a laboratory setting. Adherence to these procedural

guidelines is paramount for minimizing risk and ensuring a safe research environment.

Hazard Identification and Classification
15-Hydroxypentadecanoic acid is classified as a skin and eye irritant.[1][2] Direct contact

may cause redness and discomfort. It is supplied as an off-white to white solid powder.[3] A

thorough risk assessment should be conducted before handling to identify potential hazards

specific to the experimental procedures being undertaken.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 15-
Hydroxypentadecanoic acid to prevent direct contact and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must be worn at all times to

protect against dust particles.

[2][3]

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

chemically impervious gloves

are required.[2][3]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against

accidental spills.

Respiratory Protection Not generally required

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is not necessary.[3]

If significant dust is expected,

a particulate filter respirator

may be considered.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 15-Hydroxypentadecanoic acid is essential to minimize

exposure and maintain a safe laboratory environment.

Preparation and Precaution
Designated Area: All handling of 15-Hydroxypentadecanoic acid should occur in a

designated area, such as a chemical fume hood or a well-ventilated workbench.

Clear Workspace: Ensure the work area is clean and free of clutter before beginning.

Review Safety Data Sheet (SDS): Before use, all personnel should review the product-

specific SDS for complete hazard information.

Assemble Materials: Gather all necessary equipment, including spatulas, weighing paper,

and containers, before opening the chemical container.
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Weighing and Dispensing
Avoid Dust Generation: Handle the solid powder carefully to minimize the creation of

airborne dust.

Use of Fume Hood: For procedures that may generate dust, it is recommended to work

within a chemical fume hood.[3]

Controlled Dispensing: Use a clean spatula to transfer the desired amount of the acid from

its storage container to a tared weighing vessel.

Immediate Sealing: Promptly and securely seal the main container of 15-
Hydroxypentadecanoic acid after dispensing.

Post-Handling Procedures
Decontamination: Clean all equipment and the work surface thoroughly after use.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Proper Storage: Store 15-Hydroxypentadecanoic acid in a dry, cool, and well-ventilated

location, ensuring the container is tightly closed.[3]

Disposal Plan
Proper disposal of 15-Hydroxypentadecanoic acid and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: Unused or contaminated 15-Hydroxypentadecanoic acid should be collected

in a designated, labeled waste container for non-hazardous solid chemical waste. Do not

dispose of it in regular laboratory trash.

Contaminated Materials: Disposable items such as gloves, weighing paper, and paper towels

that have come into contact with the acid should be placed in the same designated solid

waste container.
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as chemical waste. Once cleaned, the container can be disposed

of as regular laboratory glass or plastic waste after defacing the label.

Final Disposal
Follow Institutional Guidelines: All chemical waste must be disposed of in accordance with

institutional and local regulations.

Waste Pickup: Arrange for the collection of the chemical waste by the institution's

environmental health and safety department.

Regulatory Status: 15-Hydroxypentadecanoic acid is not classified as a hazardous waste

under the Comprehensive Environmental Response, Compensation, and Liability Act

(CERCLA) or the Superfund Amendments and Reauthorization Act (SARA).[3] However, it

must still be disposed of as chemical waste and not with household garbage.[2]

Quantitative Data Summary
Property Value

Physical State Solid (Powder)[3]

Appearance Off-white[3]

Melting Point 97 - 99 °C (206.6 - 210.2 °F)[3]

Molecular Formula C15H30O3

Molecular Weight 258.40 g/mol [1]

Experimental Workflow Diagram
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Caption: Workflow for Handling 15-Hydroxypentadecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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